![molecular formula C17H15NO5 B6241353 N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide CAS No. 690640-93-8](/img/no-structure.png)
N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide
Overview
Description
N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide, also known as MEMTN, is a compound found in nature and has been studied for its potential applications in scientific research. MEMTN has been found to possess several biochemical and physiological effects, and has been used in a variety of laboratory experiments.
Scientific Research Applications
N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide has been studied for its potential applications in scientific research. It has been found to possess anti-inflammatory, anti-oxidant, and anti-viral properties, and has been used in a variety of laboratory experiments. In particular, N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide has been used to study the effects of oxidative stress on cells, and to investigate the mechanisms of action of drugs used to treat diseases such as cancer, diabetes, and Alzheimer's.
Mechanism of Action
The exact mechanism of action of N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide is not yet fully understood. However, it is believed that N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide works by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide has been found to have antioxidant properties, which may help to protect cells from oxidative stress.
Biochemical and Physiological Effects
N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide has been found to possess several biochemical and physiological effects. In laboratory experiments, N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide has been found to possess anti-inflammatory, anti-oxidant, and anti-viral properties. In addition, it has been found to inhibit the activity of certain enzymes, such as COX-2, and to reduce the production of inflammatory mediators. Furthermore, N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide has been found to reduce the levels of certain biomarkers associated with oxidative stress, such as malondialdehyde and 8-hydroxydeoxyguanosine.
Advantages and Limitations for Lab Experiments
N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and can be used in a variety of experiments. In addition, it is non-toxic, and has been found to possess several biochemical and physiological effects. However, there are also some limitations to its use in laboratory experiments. For example, the exact mechanism of action of N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide is not yet fully understood, and its effects may vary depending on the specific conditions of the experiment.
Future Directions
N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide has potential for use in a variety of scientific research applications. Further research is needed to better understand the exact mechanism of action of N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide, and to investigate its potential applications in the treatment of diseases such as cancer, diabetes, and Alzheimer's. In addition, further research is needed to explore the potential of N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide as an antioxidant, and to investigate its potential applications in the prevention and treatment of oxidative stress-related diseases. Finally, further research is needed to explore the potential of N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide as an anti-viral agent, and to investigate its potential applications in the prevention and treatment of viral infections.
Synthesis Methods
N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide is synthesized through a multi-step process that involves several chemical reactions. The first step involves the reaction of 2-methoxyethanol with 2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxylic acid (MDNF) to form the intermediate product 2-methoxyethyl-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxylate (N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide-COOH). The second step involves the reaction of N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide-COOH with ammonium chloride to form the final product N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide involves the reaction of 2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxylic acid with 2-methoxyethylamine in the presence of a coupling agent.", "Starting Materials": [ "2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxylic acid", "2-methoxyethylamine", "Coupling agent (e.g. EDC, HATU, DCC)" ], "Reaction": [ "To a solution of 2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxylic acid in a suitable solvent (e.g. DMF, DMSO), add the coupling agent and stir for 10-15 minutes.", "Add 2-methoxyethylamine to the reaction mixture and stir for several hours at room temperature or under reflux.", "After completion of the reaction, cool the mixture and filter the precipitated product.", "Wash the product with a suitable solvent (e.g. water, ethanol) and dry under vacuum to obtain N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide as a solid." ] } | |
CAS RN |
690640-93-8 |
Product Name |
N-(2-methoxyethyl)-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide |
Molecular Formula |
C17H15NO5 |
Molecular Weight |
313.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2,2,2-trifluoroethyl)({[4-(trifluoromethyl)phenyl]methyl})amine](/img/structure/B6241321.png)
![3-[5-amino-4-(ethoxycarbonyl)-1H-pyrazol-1-yl]benzoic acid](/img/structure/B6241378.png)